Cas no 118863-61-9 (3-(2-Bromophenyl)-4H-1,2,4-triazole)

• Product Name: 3-(2-Bromophenyl)-4H-1,2,4-triazole
• CAS No: 118863-61-9
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD17926505
• CID: 1037549
• PubChem ID: 53216929
• Update Time: 2025-05-24

3-(2-Bromophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromophenyl)-4H-1,2,4-triazole
• 5-(2-bromophenyl)-1H-1,2,4-triazole
• SCHEMBL11122054
• SCHEMBL16112339
• BS-25038
• AKOS025394197
• SY355185
• DTXSID50682057
• 118863-61-9
• DB-365397
• MFCD17926505
• MFCD21965596
• EN300-77946
• AKOS015835235

• MDL： MFCD17926505
• Inchi： 1S/C8H6BrN3/c9-7-4-2-1-3-6(7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
• InChI Key： LSWFPACWJIHFDN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC=NN1

Computed Properties

• Exact Mass: 222.97500
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.23420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(2-Bromophenyl)-4H-1,2,4-triazole

3-(2-Bromophenyl)-4H-1,2,4-Triazole: A Comprehensive Overview

The compound 3-(2-Bromophenyl)-4H-1,2,4-triazole, with the CAS number 118863-61-9, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated phenyl group with a 1,2,4-triazole ring system. The 1,2,4-triazole moiety is known for its versatility in chemical reactivity and its ability to form stable complexes with metal ions, making it a valuable component in various applications.

Recent studies have highlighted the potential of 3-(2-Bromophenyl)-4H-1,2,4-triazole in the development of novel materials for electronic applications. Researchers have explored its use as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, porosity, and tunable functionality, which are highly desirable for gas storage, catalysis, and sensing applications. The bromine substituent in the phenyl group plays a crucial role in modulating the electronic properties of the compound, thereby enhancing its compatibility with various metal ions.

In addition to its role in materials science, 3-(2-Bromophenyl)-4H-1,2,4-triazole has also been investigated for its potential in medicinal chemistry. The compound's ability to act as a ligand in metalloenzyme mimics has been explored in recent studies. By coordinating with transition metals such as copper and zinc, it can mimic the active sites of enzymes involved in oxidative processes. This property opens up new avenues for the development of catalysts that can facilitate complex chemical transformations under mild conditions.

The synthesis of 3-(2-Bromophenyl)-4H-1,2,4-triazole typically involves a multi-step process that begins with the preparation of the brominated phenyl derivative. This is followed by condensation reactions to form the triazole ring system. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The structural characterization of 3-(2-Bromophenyl)-4H-1,2,4-triazole has been carried out using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into the compound's molecular geometry and intermolecular interactions. The crystal structure reveals a planar geometry for the triazole ring system and strong π-π interactions between adjacent molecules, contributing to its stability and crystallinity.

In terms of applications beyond materials science and medicinal chemistry, 3-(2-Bromophenyl)-4H-1,2,4-triazole has shown promise in the field of sensors. Its ability to selectively bind to certain metal ions makes it a potential candidate for designing optical or electrochemical sensors for environmental monitoring. Recent research has demonstrated its sensitivity towards heavy metal ions such as lead and mercury ions under physiological conditions.

The unique combination of electronic properties and structural flexibility makes 3-(2-Bromophenyl)-4H-1